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Compound of Interest

Compound Name: 3-Methoxy-6-methylquinoline

Cat. No.: B15071393

Disclaimer: No specific safety and handling data for 3-Methoxy-6-methylquinoline has been
found in publicly available literature and safety data sheets. This guide is compiled from
information on structurally similar compounds, nhamely 6-Methoxyquinoline, 6-Methylquinoline,
and the parent compound, Quinoline. The provided information should be used as a
precautionary guide, and a comprehensive risk assessment should be conducted before
handling 3-Methoxy-6-methylquinoline.

Introduction

Quinoline and its derivatives are a class of heterocyclic aromatic compounds with a wide range
of applications in medicinal chemistry, agrochemicals, and material science. 3-Methoxy-6-
methylquinoline is a substituted quinoline, and while specific toxicological and safety data are
not readily available, its structural similarity to other quinolines necessitates careful handling.
This guide aims to provide researchers, scientists, and drug development professionals with a
summary of the potential hazards and recommended safety procedures based on data from
analogous compounds.

Hazard Identification and Classification

Based on the GHS classifications of analogous compounds like 6-Methoxyquinoline and 6-
Methylquinoline, 3-Methoxy-6-methylquinoline should be treated as a potentially hazardous
substance. The primary hazards are likely to include:

¢ Acute Oral Toxicity: May be harmful if swallowed.
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» Skin Corrosion/Irritation: May cause skin irritation.

e Serious Eye Damage/Eye Irritation: May cause serious eye irritation.

» Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

GHS Hazard Classification (Analogues)

The following table summarizes the GHS classification for closely related compounds. It is

recommended to handle 3-Methoxy-6-methylquinoline according to these potential hazards.

Compound

GHS Pictogram(s)

Hazard Statement(s)

6-Methoxyquinoline

H315: Causes skin
irritationH319: Causes serious

eye irritation

6-Methylquinoline

H302: Harmful if
swallowedH315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

Quinoline

H302: Harmful if
swallowedH312: Harmful in
contact with skinH315: Causes
skin irritationH319: Causes
serious eye irritationH332:
Harmful if inhaledH341:
Suspected of causing genetic
defectsH350: May cause
cancerH411: Toxic to aquatic

life with long lasting effects

Physical and Chemical Properties (Analogues)

Understanding the physical and chemical properties is crucial for safe handling and storage.

The following table presents data for analogous compounds.
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Property 6-Methoxyquinoline 6-Methylquinoline
Appearance Light yellow liquid or solid Clear pale yellow liquid or oil
Molecular Formula C10H9NO CioHoN
Molecular Weight 159.18 g/mol 143.19 g/mol
Boiling Point 140-146 °C at 15 mmHg 258-260 °C at 760 mmHg
Melting Point 18-20 °C 9-11 °C
Flash Point >110 °C (>230 °F) >112 °C (>234 °F)
Density 1.152 g/mL at 25 °C 1.065 g/mL at 25 °C

) ) Slightly soluble in water.
Solubility insoluble in water, soluble in Soluble in ethanol, ether,

organic solvents.

acetone.

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

Given the potential hazards, a stringent set of safety protocols should be followed when

handling 3-Methoxy-6-methylquinoline.

General Handling Workflow

The following diagram outlines a general workflow for safely handling chemical compounds of

this nature.
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General Safe Handling Workflow
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Caption: A generalized workflow for the safe handling of quinoline derivatives.
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Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.
o Skin Protection:
o Wear a flame-retardant laboratory coat.

o Handle with chemically resistant gloves (e.g., nitrile, neoprene). Gloves must be inspected
prior to use. Use proper glove removal technique to avoid skin contact.

» Respiratory Protection: Use a NIOSH-approved respirator with an organic vapor cartridge if
working outside of a fume hood or if ventilation is inadequate.

o Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

First-Aid Measures

In case of exposure, follow these first-aid measures and seek immediate medical attention.

Exposure Route First-Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration.

Immediately wash off with soap and plenty of
Skin Contact water for at least 15 minutes while removing all

contaminated clothing and shoes.

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water.
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Storage and Disposal

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from heat, sparks, and open flames. Protect from light.

o Disposal: Dispose of contents/container to an approved waste disposal plant in accordance
with local, state, and federal regulations.

Synthesis and Experimental Considerations

While a specific, detailed synthesis protocol for 3-Methoxy-6-methylquinoline was not found,
the synthesis of structurally similar compounds often involves multi-step reactions. For
instance, the synthesis of a substituted 3-methylquinoline involved a one-pot three-component
strategy using an arylamine, a benzaldehyde, and an activated alkene with a catalyst, followed
by an aromatization step.[1] Another approach for a substituted 6-methoxyquinoline involved a
Skraup synthesis, reacting p-anisidine with glycerol, an oxidizing agent, and sulfuric acid.

A general logical workflow for a potential synthesis is depicted below.
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Logical Synthesis Workflow
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Caption: A logical workflow for the synthesis and purification of a quinoline derivative.
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When undertaking any synthesis of this nature, it is imperative to:

Conduct all steps in a well-ventilated chemical fume hood.

Use appropriate PPE as described in Section 4.2.

Be aware of the specific hazards of all reagents, intermediates, and byproducts.

Have an emergency plan in place for spills, fires, or exposures.

Conclusion

While specific safety data for 3-Methoxy-6-methylquinoline is lacking, the information
available for structurally related compounds provides a strong basis for a cautious and well-
informed approach to its handling. Researchers, scientists, and drug development
professionals should treat this compound as potentially hazardous, adhering to the stringent
safety protocols outlined in this guide. A thorough risk assessment is mandatory before any
experimental work is initiated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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